Cas no 26664-86-8 (1,3-Benzodioxole-5-acetic acid, ethyl ester)

1,3-Benzodioxole-5-acetic acid, ethyl ester is a synthetic organic compound featuring a benzodioxole core with an acetic acid ethyl ester substituent at the 5-position. This structure imparts versatility in chemical synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fragrances. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. Its benzodioxole moiety contributes to stability and potential bioactivity, making it valuable in medicinal chemistry research. The compound is typically characterized by high purity and consistent performance in reactions, ensuring reliable results in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain stability.

1,3-Benzodioxole-5-acetic acid, ethyl ester structure

26664-86-8 structure

Product Name:1,3-Benzodioxole-5-acetic acid, ethyl ester

CAS No:26664-86-8

MF:C₁₁H₁₂O₄

MW:208.210583686829

CID:1428136

PubChem ID:584574

Update Time:2025-06-07

1,3-Benzodioxole-5-acetic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzodioxole-5-acetic acid, ethyl ester
- ethyl 2-(1,3-benzodioxol-5-yl)acetate
- MFCD11555073
- 26664-86-8
- Ethyl homopiperonylate
- SCHEMBL7986608
- DTXSID70342803
- ethyl 3,4-methylenedioxyphenylacetate
- ethyl 2-(1,3-dioxaindan-5-yl)acetate
- Ethyl 2-(benzo[d][1,3]dioxol-5-yl)acetate
- Benzo[1,3]dioxol-5-ylacetic acid ethyl ester
- Ethyl 1,3-benzodioxol-5-ylacetate #
- EN300-732997
- Inchi： 1S/C11H12O4/c1-2-13-11(12)6-8-3-4-9-10(5-8)15-7-14-9/h3-5H,2,6-7H2,1H3
- InChI Key： AAPLOOSRPPYKGO-UHFFFAOYSA-N
- SMILES： O1COC2C=CC(=CC1=2)CC(=O)OCC

Computed Properties

Exact Mass: 208.07356
Monoisotopic Mass: 208.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76

1,3-Benzodioxole-5-acetic acid, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-732997-1.0g	ethyl 2-(1,3-dioxaindan-5-yl)acetate	26664-86-8		1g	$0.0	2023-06-07
A2B Chem LLC	AW51117-1g	1,3-BENZODIOXOLE-5-ACETIC ACID, ETHYL ESTER	26664-86-8	97%	1g	$993.00	2024-04-20
A2B Chem LLC	AW51117-5g	1,3-BENZODIOXOLE-5-ACETIC ACID, ETHYL ESTER	26664-86-8	97%	5g	$2523.00	2024-04-20
abcr	AB570643-1g	Benzo[1,3]dioxol-5-ylacetic acid ethyl ester, 97%; .	26664-86-8	97%	1g	€1338.30	2024-08-02